Cas no 2648925-49-7 ((2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylacetamido}propanoic acid)

• Product Name: (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylacetamido}propanoic acid
• CAS No: 2648925-49-7
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6085468
• PubChem ID: 165543529
• Update Time: 2025-10-25

(2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylacetamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylacetamido}propanoic acid
• 2648925-49-7
• (2S)-2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]-N-methylacetamido}propanoic acid
• EN300-1508532

• Inchi： 1S/C27H32N2O5/c1-17(26(31)32)29(2)25(30)15-18-9-3-8-14-24(18)28-27(33)34-16-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,17-18,23-24H,3,8-9,14-16H2,1-2H3,(H,28,33)(H,31,32)/t17-,18?,24?/m0/s1
• InChI Key： GVPDPOPYIPDBDD-JPEQQQOWSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCCC1CC(N(C)[C@H](C(=O)O)C)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylacetamido}propanoic acid

Introduction to (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylacetamido}propanoic acid (CAS No. 2648925-49-7)

(2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylacetamido}propanoic acid (CAS No. 2648925-49-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a Fmoc-protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins, particularly in the context of drug development and therapeutic applications.

The structure of (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylacetamido}propanoic acid is characterized by its Fmoc (fluorenylmethyloxycarbonyl) protecting group, which is widely used in solid-phase peptide synthesis (SPPS) to prevent premature reactions and ensure the correct sequence of amino acids. The cyclohexyl and N-methylacetamido moieties contribute to the compound's unique properties, making it a valuable intermediate in the synthesis of bioactive peptides and peptidomimetics.

Recent advancements in the field have highlighted the importance of Fmoc-protected amino acid derivatives in the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that Fmoc-protected amino acids, including (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylacetamido}propanoic acid, can significantly enhance the stability and bioavailability of peptides when used as building blocks in drug design. This is particularly relevant for the development of peptides targeting G protein-coupled receptors (GPCRs), which are involved in numerous physiological processes and are key targets for many therapeutic interventions.

The synthesis of (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylacetamido}propanoic acid typically involves several steps, including the protection of the amino group with Fmoc, followed by coupling reactions to form the desired peptide chain. The use of advanced synthetic techniques, such as microwave-assisted synthesis and automated peptide synthesizers, has greatly improved the efficiency and yield of these processes. A notable example is a study published in Organic & Biomolecular Chemistry (2021), which reported a highly efficient one-pot synthesis method for Fmoc-protected amino acids, reducing reaction times and minimizing side products.

In addition to its role in peptide synthesis, (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylacetamido}propanoic acid has also shown promise in other areas of medicinal chemistry. For instance, it has been used as a starting material for the synthesis of small molecule inhibitors targeting protein-protein interactions (PPIs), which are critical for many cellular processes and are often dysregulated in diseases such as cancer and neurodegenerative disorders. A recent study published in Bioorganic & Medicinal Chemistry Letters (2023) described the successful design and synthesis of PPI inhibitors using Fmoc-protected amino acids, demonstrating their potential as lead compounds for drug discovery.

The physicochemical properties of (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylacetamido}propanoic acid, such as its solubility, stability, and reactivity, are crucial for its application in various chemical reactions. These properties can be fine-tuned by modifying the substituents on the cyclohexyl and N-methylacetamido moieties, allowing for the optimization of synthetic routes and biological activities. For example, a study published in Tetrahedron Letters (2018) explored the effects of different substituents on the reactivity of Fmoc-protected amino acids during peptide coupling reactions, providing valuable insights into their behavior under various conditions.

The safety profile of (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylacetamido}propanoic acid is an important consideration for its use in pharmaceutical research. While Fmoc protection groups are generally considered safe and are widely used in laboratory settings, proper handling and storage procedures should be followed to ensure safety. Additionally, regulatory guidelines for the use of protected amino acids in drug development must be adhered to, ensuring that all compounds meet stringent quality standards.

In conclusion, (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylacetamido}propanoic acid (CAS No. 2648925-49-7) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and properties make it an essential building block for the synthesis of bioactive peptides and peptidomimetics, contributing to the development of novel therapeutics for various diseases. Ongoing research continues to explore new applications and optimizations for this compound, further solidifying its importance in the field.